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Compound of Interest

Compound Name: 3-(3-Aminopropoxy)benzonitrile

Cat. No.: B1287089

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential physicochemical data for 3-(3-
Aminopropoxy)benzonitrile, a chemical compound of interest in various research and
development applications.

Physicochemical Data

The fundamental molecular properties of 3-(3-Aminopropoxy)benzonitrile have been
determined and are summarized below. This data is critical for experimental design, reaction
stoichiometry, and analytical characterization.

Property Value Source
Molecular Formula C10H12N20 [1]
Molecular Weight 176.22 g/mol [1]
Boiling Point 322.5+27.0 °C (Predicted) [1]
Density 1.10+0.1 g/cm3 (Predicted) [1]

It is important to distinguish the base compound from its salts. For instance, 3-(3-
Aminopropoxy)benzonitrile hydrochloride has a molecular formula of C10H13CIN20 and a
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molecular weight of 212.68 g/mol [2].

Experimental Protocols

The determination of the molecular formula and weight for a compound like 3-(3-
Aminopropoxy)benzonitrile typically involves a combination of analytical techniques:

o Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound with high accuracy. High-resolution mass spectrometry (HRMS) can provide
the exact mass, which helps in deducing the elemental composition.

o Elemental Analysis: This method determines the percentage composition of elements
(carbon, hydrogen, nitrogen, oxygen) in the compound. The results are used to derive the
empirical formula, which is then confirmed against the molecular weight from MS to establish
the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the structure of the molecule, confirming the connectivity of atoms and thus
validating the molecular formula.

As of this writing, specific, detailed experimental protocols for the synthesis or analysis of 3-(3-
Aminopropoxy)benzonitrile are not available in publicly accessible literature. Researchers
should refer to standard organic chemistry and analytical chemistry laboratory manuals for
generalized procedures for the techniques mentioned above.

Biological Activity and Signaling Pathways

Currently, there is no published research detailing specific signaling pathways modulated by 3-
(3-Aminopropoxy)benzonitrile. Drug development professionals interested in this compound
would need to conduct initial screening assays to determine its biological targets and
mechanism of action.

Logical Workflow for Compound Characterization

The process of identifying and characterizing a chemical compound follows a logical
progression from its name to its detailed properties.
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Caption: Logical workflow for the characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 3-(3-Aminopropoxy)benzonitrile:
Molecular Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287089#3-3-aminopropoxy-benzonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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